Cas no 3140-93-0 (2,3-Dibromothiophene)

• Product Name: 2,3-Dibromothiophene
• CAS No: 3140-93-0
• MF: C₄H₂Br₂S
• MW: 241.931678295135
• MDL: MFCD00005418
• CID: 43849
• PubChem ID: 76590
• Update Time: 2025-09-22

2,3-Dibromothiophene Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromothiophene
• 2,3,5,6-TETRAFLUORO-4-HYDRAZINOPYRIDINE
• 2,3-dibromo-thiophene
• 2,3-dibromthiophen
• Thiophene,2,3-dibromo
• Thiophene,3-dibromo
• NSC 99003
• 2,3-Dibromo thiophene
• 3140-93-0
• ATRJNSFQBYKFSM-UHFFFAOYSA-
• AKOS000280131
• FT-0609532
• DTXSID80185324
• NSC99003
• 2,3-Dibromothiophene, 97%
• STR00399
• NS00029081
• WG6P33K5RT
• EINECS 221-542-6
• F8889-7018
• CS-W019996
• FD14054
• dibromothiophene
• MFCD00005418
• AC-4920
• SCHEMBL134132
• BIDD:GT0084
• AM20090446
• GEO-00974
• Thiophene,3-dibromo-
• EN300-86459
• Thiophene, 2,3-dibromo-
• PS-4318
• NSC-99003
• InChI=1/C4H2Br2S/c5-3-1-2-7-4(3)6/h1-2H
• A15987
• D1548
• BCP01021
• W-106906
• 2,3-Dibromothiophene,98%
• BBL103786
• DTXCID90107815
• Thiophene, 2,3-dibromo-(8CI)
• DB-027538
• Thiophene, 2,3-dibromo-(8CI)(9CI)
• STL557596
• 221-542-6

• MDL： MFCD00005418
• Inchi： 1S/C4H2Br2S/c5-3-1-2-7-4(3)6/h1-2H
• InChI Key： ATRJNSFQBYKFSM-UHFFFAOYSA-N
• SMILES： BrC1=C(SC=C1)Br
• BRN： 107512

Computed Properties

• Exact Mass: 239.82400
• Monoisotopic Mass: 239.824
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 28.2A^2

Experimental Properties

• Color/Form: Light brown liquid
• Density: 2.137 g/mL at 25 °C(lit.)
• Melting Point: -17.5°C
• Boiling Point: 219°C
• Flash Point: Degrees Fahrenheit:123.8°F
  Degrees Celsius:51°C
  
• Refractive Index: n20/D 1.632(lit.)
• PSA: 28.24000
• LogP: 3.27310
• Sensitiveness: Light Sensitive
• Solubility: Insoluble in water

2,3-Dibromothiophene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226,H301,H319
• Warning Statement： P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-25-36
• Safety Instruction： S23-S24/25-S36/37/39-S26-S16
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R20/21/22; R36/37/38
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides